![molecular formula C9H8Cl2O4S B2965647 3-[(2,5-Dichlorophenyl)sulfonyl]propanoic acid CAS No. 864233-50-1](/img/structure/B2965647.png)
3-[(2,5-Dichlorophenyl)sulfonyl]propanoic acid
Overview
Description
Scientific Research Applications
Proteomics Research
This compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes.
Organic Synthesis
3-[(2,5-Dichlorophenyl)sulfonyl]propanoic acid can serve as a building block in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles that allow chemists to design and synthesize structurally complex organic molecules from simple starting materials.
Catalytic Protodeboronation
This compound has been used in the catalytic protodeboronation of pinacol boronic esters . Protodeboronation is a process that involves the removal of a boron atom from an organic molecule. This process is crucial in the synthesis of many organic compounds.
Anti-Markovnikov Hydromethylation
It has been used in the formal anti-Markovnikov hydromethylation of alkenes . Hydromethylation is a process that involves the addition of a hydrogen atom and a methyl group across a double bond. The anti-Markovnikov rule predicts that the hydrogen atom is added to the carbon atom that has fewer hydrogen atoms attached to it.
Synthesis of Indolizidine
The compound has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B . Indolizidines are a type of alkaloid that are found in many natural products. They have a wide range of biological activities and are important targets in synthetic chemistry.
Advanced Battery Science
There is a possibility that this compound could be used in advanced battery science . The development of new materials and compounds is crucial for the advancement of battery technology.
Safety and Hazards
Safety and hazard information is crucial when handling chemical compounds. For 3-[(2,5-Dichlorophenyl)sulfonyl]propanoic acid, it’s important to note that it’s for research use only and not intended for diagnostic or therapeutic use . The compound may pose certain hazards, and appropriate safety measures should be taken while handling it .
properties
IUPAC Name |
3-(2,5-dichlorophenyl)sulfonylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2O4S/c10-6-1-2-7(11)8(5-6)16(14,15)4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPRCODWHIATPJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)S(=O)(=O)CCC(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,5-Dichlorophenyl)sulfonyl]propanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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